Tert-butyl (4-amino-1-methylcyclohexyl)carbamate

• IUPAC Name: tert-butyl N-(4-amino-1-methylcyclohexyl)carbamate
• InChI: InChI=1S/C12H24N2O2/c1-11(2,3)16-10(15)14-12(4)7-5-9(13)6-8-12/h9H,5-8,13H2,1-4H3,(H,14,15)
• InChI Key: NCOAYDYNUYRLJH-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCC(CC1)N)NC(=O)OC(C)(C)C
• Molecular Formula: C12H24N2O2
• DSSTOX Substance ID: DTXSID001152038
• Molecular Weight: 228.33 g/mol
• CAS No.: 1254058-26-8

Description

Tert-butyl (4-amino-1-methylcyclohexyl)carbamate, also known as this compound, is a useful research compound. Its molecular formula is C12H24N2O2 and its molecular weight is 228.33 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis of Biologically Active Compounds

Tert-butyl carbamates, including tert-butyl (4-amino-1-methylcyclohexyl)carbamate, are critical intermediates in the synthesis of a wide range of biologically active compounds. For example, tert-butyl 5-amino-4-((2-(dimethylamino)ethyl)(methyl)amino)-2-methoxyphenyl)carbamate is a key intermediate in the synthesis of omisertinib (AZD9291), a medication used in cancer treatment. The compound was synthesized through a multi-step process starting from 4-fluoro-2-methoxy-5-nitroaniline, demonstrating the compound's utility in drug development processes Bingbing Zhao et al., 2017.

Chemical Transformations and Reactions

Tert-butyl carbamates are also used in various chemical reactions to create protected amino acids and other chemical entities. One such example is the one-pot Curtius rearrangement, which transforms carboxylic acids into tert-butyl carbamates, facilitating the synthesis of protected amino acids H. Lebel & Olivier Leogane, 2005. Another application involves the cyclizative atmospheric CO2 fixation by unsaturated amines, leading to cyclic carbamates, showcasing an innovative approach to incorporating CO2 into valuable compounds Y. Takeda et al., 2012.

Development of New Materials

The versatility of tert-butyl carbamates extends to the development of new materials. For instance, photoredox-catalyzed cascades involving tert-butyl carbamates can lead to the synthesis of 3-aminochromones, which have various applications in material science and as intermediates for further chemical transformations Zhi-Wei Wang et al., 2022.

Safety and Hazards

This compound is associated with several hazard statements including H302, H315, H319, and H335. Precautionary measures include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501.

Synthesis routes and methods

Procedure details

To a mixture of tert-butyl (1-methyl-4-oxocyclohexyl)carbamate (4.00 g) and methanol (50 mL), ammonium formate (10.2 g) and water (5 mL) were added and stirred for 1 hour until they were completely dissolved. Then, 10% palladium on carbon (2.0 g) was added and stirred at room temperature for 65 hours. After insoluble materials were separated by filtration through celite, the solvent was distilled off, and chloroform was added to the resulting residue, followed by drying over anhydrous magnesium sulfate. The solvent was distilled off to give tert-butyl (4-amino-1-methylcyclohexyl)carbamate (3.73 g) as a colorless syrup.